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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical antiviral agent GC376 with other
notable pan-coronavirus inhibitors, supported by experimental data. GC376 is a dipeptide-
based protease inhibitor that has demonstrated broad-spectrum activity against a range of
coronaviruses, including the severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2).
[1][2] Its mechanism of action, targeting the highly conserved main protease (Mpro or 3CLpro),
makes it a compelling candidate for combating current and future coronavirus threats.[3]

Mechanism of Action: Targeting Viral Replication

GC376 is a prodrug of GC373 and functions as a competitive inhibitor of the viral 3C-like
protease (3CLpro), an enzyme essential for the proteolytic processing of viral polyproteins into
functional proteins required for viral replication.[1] By binding to the active site of 3CLpro,
GC376 blocks this crucial step, thereby halting the viral life cycle.[4] This mechanism is shared
by other protease inhibitors, such as nirmatrelvir, the active component of Paxlovid. In contrast,
other antivirals like remdesivir target the viral RNA-dependent RNA polymerase (RdRp),
another key enzyme in viral replication.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Protease inhibitor GC376 for COVID-19: Lessons learned from feline infectious peritonitis
- PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Anivive's GC376 Reduces COVID-19 Replication, Shows Potential as New Post-Infection
Treatment [prnewswire.com]

4. Anivive Repurposes Veterinary Drug GC376 for COVID-19 And Submits Pre-IND to FDA
[prnewswire.com]

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15566971/docs?utm_src=pdf-body-img#gc376-as-a-pan-coronavirus-inhibitor-a-comparative-guide
https://www.benchchem.com/product/b15566971?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC7797473/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7797473/
https://www.researchgate.net/publication/347534087_Protease_inhibitor_GC376_for_COVID-19_Lessons_learned_from_feline_infectious_peritonitis
https://www.prnewswire.com/news-releases/anivives-gc376-reduces-covid-19-replication-shows-potential-as-new-post-infection-treatment-301340399.html
https://www.prnewswire.com/news-releases/anivives-gc376-reduces-covid-19-replication-shows-potential-as-new-post-infection-treatment-301340399.html
https://www.prnewswire.com/news-releases/anivive-repurposes-veterinary-drug-gc376-for-covid-19-and-submits-pre-ind-to-fda-301065619.html
https://www.prnewswire.com/news-releases/anivive-repurposes-veterinary-drug-gc376-for-covid-19-and-submits-pre-ind-to-fda-301065619.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566971?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

e 5. Viral target- and metabolism-based rationale for combined use of recently authorized
small molecule COVID-19 medicines: molnupiravir, nirmatrelvir and remdesivir - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [GC376 as a Pan-Coronavirus Inhibitor: A Comparative
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566971/docs#gc376-as-a-pan-coronavirus-
inhibitor-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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